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Compound of Interest

Compound Name: Chlorodimethylborane

CAS No.: 1803-36-7

Cat. No.: B182847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chlorodimethylborane (C₂H₆BCl) is a valuable reagent in organic synthesis, but its utility is

matched by its significant and immediate hazards. As an organoborane, it is anticipated to be

pyrophoric, igniting spontaneously upon contact with air, and to react violently with water. This

guide, designed for experienced laboratory personnel, provides essential, actionable

information for the safe handling, use, and disposal of chlorodimethylborane, moving beyond

a simple checklist to explain the rationale behind each critical step.

Disclaimer: A specific and comprehensive Safety Data Sheet (SDS) for chlorodimethylborane
is not readily available in public databases. Therefore, this guide is based on the known

hazards of similar pyrophoric and water-reactive organoboranes. Users must exercise extreme

caution and supplement this information with their own risk assessment in consultation with a

qualified safety professional before any handling of this compound.

The Hazard Unveiled: Understanding the Reactivity
of Chlorodimethylborane
The primary dangers associated with chlorodimethylborane stem from its inherent chemical

instability in the presence of atmospheric oxygen and moisture.
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Pyrophoricity: Alkylboranes are known to be pyrophoric, meaning they can spontaneously

ignite when exposed to air. This is due to the highly exothermic oxidation of the boron-carbon

bonds.

Water Reactivity: Contact with water or other protic solvents will lead to a violent exothermic

reaction, releasing flammable and potentially toxic gases.

Corrosivity: Based on data for similar compounds like chloroborane methyl sulfide complex,

it is prudent to assume that chlorodimethylborane is corrosive and can cause severe skin

burns and eye damage.[1]

Toxicity: While specific toxicity data for chlorodimethylborane is unavailable, related boron

compounds can be toxic if inhaled or absorbed through the skin.

Fortifying Your Defenses: Essential Personal
Protective Equipment (PPE)
A multi-layered approach to PPE is non-negotiable when handling chlorodimethylborane. The

following table outlines the minimum requirements, with the understanding that a site-specific

risk assessment may necessitate additional measures.

PPE Component Specifications Rationale

Eye and Face Protection
Chemical splash goggles AND

a full-face shield.

Protects against splashes and

potential explosions.[2][3]

Hand Protection

Double gloving: an inner layer

of nitrile gloves and an outer

layer of chemical-resistant

gloves (e.g., neoprene or butyl

rubber).

The inner glove provides a

second barrier in case the

outer glove is compromised.

The outer glove offers robust

chemical resistance.

Body Protection
Flame-retardant (FR) lab coat

(e.g., Nomex®).

Provides a critical barrier

against fire in the event of

spontaneous ignition.[4]

Footwear
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.
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The Controlled Environment: Engineering Controls
and Workspace Preparation
All manipulations of chlorodimethylborane must be conducted within a certified and

functioning chemical fume hood or a glovebox with an inert atmosphere (e.g., nitrogen or

argon).

Pre-Operational Checklist:

Verify Fume Hood/Glovebox Functionality: Ensure the ventilation system is working correctly.

Inert Atmosphere: If using a glovebox, ensure the oxygen and moisture levels are within the

acceptable range. For fume hood work, have a reliable source of inert gas for purging

glassware and maintaining a positive pressure.

Clear the Workspace: Remove all flammable materials, water sources, and unnecessary

equipment from the immediate work area.

Emergency Equipment Accessibility: Confirm the location and functionality of the nearest

safety shower, eyewash station, and appropriate fire extinguisher (Class D for metal fires or

a dry powder ABC extinguisher).

Spill Kit at the Ready: Have a spill kit specifically for pyrophoric and water-reactive materials

readily accessible. This should contain powdered lime (calcium oxide), dry sand, or another

suitable non-reactive absorbent. DO NOT use water or combustible materials like paper

towels to clean up spills.

The Procedure: Step-by-Step Guidance for Safe
Handling
The transfer of chlorodimethylborane must be executed using air-sensitive techniques to

prevent contact with the atmosphere. The two primary methods are syringe transfer for small

volumes and cannula transfer for larger quantities.

Syringe Transfer (for volumes < 50 mL)
Diagram of Syringe Transfer Workflow
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Preparation Transfer Dispensing

Start Oven-dry and cool glassware under inert gas Purge syringe with inert gas Insert needle into reagent bottle Slightly pressurize with inert gas Withdraw desired volume Remove needle Dispense into reaction vessel under inert atmosphere Rinse syringe with inert solvent End

Click to download full resolution via product page

Caption: Workflow for the safe transfer of chlorodimethylborane using a syringe.

Protocol:

Glassware Preparation: Ensure all glassware is meticulously oven-dried and cooled under a

stream of inert gas (nitrogen or argon).

Syringe Preparation: Select a gas-tight syringe with a compatible needle. Purge the syringe

with inert gas multiple times.

Reagent Bottle Pressurization: Carefully insert a needle connected to an inert gas line

through the septum of the chlorodimethylborane container. Introduce a slight positive

pressure of the inert gas.

Withdrawal: Insert the prepared syringe needle into the reagent bottle, ensuring the needle

tip is below the liquid level. Slowly withdraw the desired volume of liquid.

Dispensing: Transfer the liquid to the reaction vessel, which should also be under a positive

pressure of inert gas.

Syringe Quenching: Immediately after dispensing, rinse the syringe with a dry, inert solvent

(e.g., hexane or toluene). Then, carefully quench the residual reagent in the syringe by

drawing up a small amount of a less reactive alcohol like isopropanol, followed by methanol,

and finally water, all while keeping the syringe in the fume hood.

Cannula Transfer (for volumes > 50 mL)
Diagram of Cannula Transfer Workflow
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Setup Cannulation Cleanup

Start Oven-dry and cool glassware under inert gas Secure reagent and receiving vessels Insert cannula into both vessels Apply positive inert gas pressure to reagent vessel Liquid transfers to receiving vessel Remove cannula Rinse cannula with inert solvent End

Click to download full resolution via product page

Caption: Workflow for the safe transfer of chlorodimethylborane using a double-tipped needle

(cannula).

Protocol:

Glassware Preparation: As with the syringe transfer, all glassware must be dry and under an

inert atmosphere.

Vessel Setup: Securely clamp both the reagent bottle and the receiving flask in the fume

hood.

Cannula Insertion: Insert one end of a double-tipped needle (cannula) through the septum of

the reagent bottle, keeping the tip above the liquid level. Insert the other end into the

receiving flask.

Inert Gas Flow: Introduce a needle connected to an inert gas line into the reagent bottle to

create a positive pressure. To facilitate the transfer, you may need to vent the receiving flask

with a needle connected to a bubbler.

Initiate Transfer: Lower the cannula into the liquid in the reagent bottle. The positive pressure

will push the liquid through the cannula into the receiving flask.

Completion and Cleanup: Once the desired amount is transferred, remove the cannula from

the liquid, but keep the inert gas flowing to purge the cannula. Then, remove the cannula

from both vessels. Rinse the cannula immediately with a dry, inert solvent.

When Things Go Wrong: Emergency and Spill
Response

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b182847?utm_src=pdf-body-img
https://www.benchchem.com/product/b182847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate and correct response to a spill is critical to prevent a fire and exposure.

Spill Size Procedure

Minor Spill (< 20 mL)

1. Alert personnel in the immediate area. 2. If

the spill ignites, use a Class D or dry powder

ABC fire extinguisher to extinguish the flames.

3. Cover the spill with powdered lime, dry sand,

or another non-reactive absorbent.[2] 4. Once

the material is completely covered and any

reaction has subsided, slowly and carefully

quench the mixture with isopropanol. 5. Collect

the quenched material in a sealed container for

hazardous waste disposal.

Major Spill (> 20 mL)

1. Alert everyone in the laboratory and activate

the fire alarm. 2. Evacuate the laboratory

immediately. 3. If someone is on fire, use the

safety shower immediately. 4. Call emergency

services from a safe location and inform them of

the nature of the spill. 5. Do not attempt to clean

up a major spill yourself.

Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes, removing any contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station. Hold eyelids open to ensure thorough rinsing. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

The Final Step: Waste Disposal and
Decontamination
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All materials contaminated with chlorodimethylborane are considered hazardous waste.

Excess Reagent: Unused or excess chlorodimethylborane must be quenched before

disposal. This should be done in a controlled manner by slowly adding the reagent to a

stirred, cooled solution of a less reactive alcohol like isopropanol in an inert solvent such as

hexane. Once the initial reaction subsides, a more reactive alcohol like methanol can be

slowly added, followed by the very slow addition of water to ensure complete quenching.

Contaminated Materials: All contaminated items (syringes, needles, gloves, absorbent

materials) must be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Empty Containers: Empty reagent bottles will still contain residual pyrophoric material. They

should be triple-rinsed with a dry, inert solvent. The rinsate must be collected and quenched

as hazardous waste. Never leave an "empty" container open to the atmosphere.

By adhering to these rigorous safety protocols, researchers can mitigate the significant risks

associated with chlorodimethylborane and continue to leverage its synthetic potential in a

safe and controlled manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

